1-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-3-propan-2-ylurea

• IUPAC Name: 1-[[4-(furan-2-yl)thiophen-2-yl]methyl]-3-propan-2-ylurea
• InChI: InChI=1S/C13H16N2O2S/c1-9(2)15-13(16)14-7-11-6-10(8-18-11)12-4-3-5-17-12/h3-6,8-9H,7H2,1-2H3,(H2,14,15,16)
• InChI Key: DHFOJFQKXURIJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NCC1=CC(=CS1)C2=CC=CO2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Thiophene and furan are both five-membered heterocyclic compounds, with thiophene containing a sulfur atom and furan containing an oxygen atom. They are essential in various fields, including medicinal chemistry and material science. Thiophene derivatives, for example, have been reported to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry.

Synthesis Analysis

The synthesis of thiophene and furan derivatives often involves condensation reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

Thiophene and furan have a five-membered ring structure. In thiophene, one of the carbon atoms in the ring is replaced by a sulfur atom. In furan, one of the carbon atoms is replaced by an oxygen atom.

Chemical Reactions Analysis

Thiophene derivatives like thiopropamine are likely to be metabolized into active compounds and further deaminated by CYP2C in the liver, transforming them into inactive derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound and its functional groups, some thiophene derivatives like thiopropamine are thought to act as norepinephrine-dopamine reuptake inhibitors.

Future Directions

The development of new thiophene and furan derivatives with improved properties is a topic of ongoing research in medicinal chemistry. These compounds have the potential to lead to new drugs with a wide range of therapeutic effects.